Cas no 56430-08-1 (4’-Methylphenazone)

4’-Methylphenazone is a synthetic organic compound belonging to the pyrazolone class, commonly utilized as an intermediate in pharmaceutical and chemical synthesis. Its key advantages include high purity and stability, making it suitable for precise applications in drug development and research. The compound exhibits favorable solubility in organic solvents, facilitating its use in various reaction conditions. Its well-defined molecular structure allows for consistent performance in synthetic pathways, particularly in the production of analgesics and anti-inflammatory agents. 4’-Methylphenazone is valued for its reliability in laboratory and industrial settings, where controlled reactivity and reproducibility are essential. Proper handling and storage ensure its long-term usability.
4’-Methylphenazone structure
4’-Methylphenazone structure
Product Name:4’-Methylphenazone
CAS No:56430-08-1
MF:C12H14N2O
MW:202.252362728119
MDL:MFCD00003140
CID:374701
Update Time:2025-06-30

4’-Methylphenazone Chemical and Physical Properties

Names and Identifiers

    • 1,5-Dimethyl-2-(p-tolyl)-1H-pyrazol-3(2H)-one
    • 2,3-DIMETHYL-1-(4-METHYLPHENYL)-3-PYRAZOLIN-5-ONE
    • 4’-Methylphenazone
    • 1,5-dimethyl-2-(4-methylphenyl)pyrazol-3-one
    • 3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-2-(4-methylphenyl)-
    • NULL
    • 1,2-Dihydro-1,5-dimethyl-2-(p-tolyl)-3H-pyrazol-3-one
    • AK110669
    • 4-Methylphenazone
    • 1,5-dimethyl-2-(4-methylphenyl)-1,2-dihydro-3h-pyrazol-3-one
    • ZB004039
    • AX8239481
    • 4
    • MDL： MFCD00003140
    • Inchi： 1S/C12H14N2O/c1-9-4-6-11(7-5-9)14-12(15)8-10(2)13(14)3/h4-8H,1-3H3
    • InChI Key： CSVSLJZHBKTVNT-UHFFFAOYSA-N
    • SMILES： O=C1C=C(C)N(C)N1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 202.11100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 290
  • XLogP3: 0.7
  • Topological Polar Surface Area: 23.6

Experimental Properties

  • Density: 1.0838 (rough estimate)
  • Melting Point: 130-137 °C
  • Boiling Point: 345.8°C at 760 mmHg
  • Refractive Index: 1.6660 (estimate)
  • PSA: 26.93000
  • LogP: 1.79280

4’-Methylphenazone Security Information

  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazard Category Code： 22-36
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xn
  • Safety Term：S24/25
  • Storage Condition：Sealed in dry,Room Temperature

4’-Methylphenazone Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4’-Methylphenazone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D842037-250mg
1,5-Dimethyl-2-(p-tolyl)-1H-pyrazol-3(2H)-one
 56430-08-1 97%
250mg
 568.80 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-TS100-250mg
4’-Methylphenazone
 56430-08-1 97%
250mg
 721CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-TS100-1g
4’-Methylphenazone
 56430-08-1 97%
1g
 1124.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-TS100-50mg
4’-Methylphenazone
 56430-08-1 97%
50mg
 133.0CNY 2021-07-12
Chemenu
CM188102-1g
1,5-Dimethyl-2-(p-tolyl)-1H-pyrazol-3(2H)-one
 56430-08-1 97%
1g
 $179 2021-08-05
Chemenu
CM188102-5g
1,5-Dimethyl-2-(p-tolyl)-1H-pyrazol-3(2H)-one
 56430-08-1 97%
5g
 $536 2021-08-05
TRC
M338620-100mg
4’-Methylphenazone
 56430-08-1
100mg
 $ 164.00 2023-09-07
TRC
M338620-1g
4’-Methylphenazone
 56430-08-1
1g
 $ 1328.00 2023-09-07
Chemenu
CM188102-1g
1,5-Dimethyl-2-(p-tolyl)-1H-pyrazol-3(2H)-one
 56430-08-1 97%
1g
 $70 2023-02-02
Chemenu
CM188102-5g
1,5-Dimethyl-2-(p-tolyl)-1H-pyrazol-3(2H)-one
 56430-08-1 97%
5g
 $241 2023-02-02

4’-Methylphenazone Related Literature

Related Categories

56430-08-1 (4’-Methylphenazone) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent